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Compound of Interest

2-(3-Hydroxy-1-phenylpropyl)-4-
Compound Name:

methylphenol
CAS No.: 851789-43-0
Cat. No.: B118821

Get Quote
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A comprehensive technical guide on the spectroscopic and synthetic aspects of 2-(3-Hydroxy-
1-phenylpropyl)-4-methylphenol, a known impurity of the drug Tolterodine. This document is
intended for researchers, scientists, and professionals in drug development.

Spectroscopic Data

While comprehensive spectroscopic data for 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol
(CAS: 851789-43-0) is not entirely available in the public domain, the following sections
summarize the available information. This compound is also recognized as a Tolterodine
impurity, referred to as Tolterodine Propanol Impurity Racemate or Tolterodine diol impurity.[1]

[2][3]

1H NMR Data

A patent for the synthesis of related compounds provides the following *H NMR data for 3-(2-
hydroxy-5-methylphenyl)-3-phenylpropanol, which is an alternative name for the target
compound.[4]
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Table 1: *H NMR Spectroscopic Data for 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol

Chemical Shift ()

Multiplicity Integration Assignment
[Ppm]
7.21-7.36 m 6H 5H-Ph, 1H-Ar
7.13 d,J=2.0Hz 1H 1H-Ar
7.06 dd,J=8.3,2.3Hz 1H H-Ar
6.94 - 6.96 m 2H 2H-Ar
4.21 dd, J=8.7,6.7 Hz 1H CH
3.00 - 3.09 m 1H CH
2.84-294 m 1H CH
2.46 - 2.59 m 1H CH
2.28-2.40 m 1H CH
2.30 S 3H CHs

Solvent: CDCls, Spectrometer Frequency: 300 MHz[4]

3C NMR, IR, and Mass Spectrometry Data

As of the latest search, specific 13C NMR, Infrared (IR), and Mass Spectrometry (MS) data for
2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol are not publicly available in research
literature. Several chemical suppliers list the compound and indicate the availability of such
data upon request. For research purposes, it is recommended to acquire the compound from a
commercial source that provides a complete Certificate of Analysis with the required
spectroscopic data.

Experimental Protocols

The following experimental protocol for the synthesis of 3-(2-hydroxy-5-methylphenyl)-3-
phenylpropanol is adapted from the patent literature.[4]
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Synthesis of 3-(2-hydroxy-5-methylphenyl)-3-
phenylpropanol

This synthesis involves the reduction of a lactone intermediate, 3,4-dihydro-6-methyl-4-phenyl-
2H-benzopyran-2-one.

Experimental Workflow
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Caption: Synthetic workflow for 2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol.
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Detailed Procedure:

A solution of 3,4-dihydro-6-methyl-4-phenyl-2H-benzopyran-2-one (11.9 g, 50 mmol) in
anhydrous tetrahydrofuran (THF) (50 ml) is prepared.

e This solution is added dropwise to a stirred suspension of lithium aluminum hydride (LiAlHa4)
(2.85 g, 75 mmol) in anhydrous THF (100 ml) at room temperature.

e The reaction mixture is stirred at room temperature for 2 hours.

 After the reaction is complete, the mixture is cooled in an ice bath and quenched by the
successive dropwise addition of water (2.85 ml), 15% aqueous sodium hydroxide (2.85 ml),
and water (8.55 ml).

e The resulting mixture is stirred for an additional 30 minutes at room temperature.
o The precipitate is filtered off and washed with THF.
o The combined filtrates are concentrated under reduced pressure to yield the crude product.

e The crude product is purified by column chromatography on silica gel using a mixture of
hexane and ether (2:1) as the eluent.

e This procedure yields 2.20 g (85%) of 3-(2-hydroxy-5-methylphenyl)-3-phenylpropanol.[4]

Biological Context and Signaling Pathways

2-(3-Hydroxy-1-phenylpropyl)-4-methylphenol is an impurity of Tolterodine, a competitive
muscarinic receptor antagonist used for the treatment of overactive bladder.[5][6] The primary
therapeutic action of Tolterodine is the blockade of muscarinic receptors in the bladder, which
leads to a reduction in involuntary bladder contractions.[7][8] As a structurally related
compound, it is plausible that this impurity could interact with the same signaling pathways.

Tolterodine and its active metabolite act on M2 and M3 subtypes of muscarinic receptors.[5]
These are G-protein coupled receptors (GPCRs). The M3 receptor, upon activation by
acetylcholine, couples to Gq protein, which in turn activates phospholipase C (PLC). PLC
cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IPs triggers the release of intracellular calcium, leading to smooth muscle
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contraction, while DAG activates protein kinase C (PKC). The M2 receptor couples to Gi
protein, which inhibits adenylyl cyclase, leading to a decrease in cyclic AMP (CAMP) levels.
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Caption: Simplified signaling pathways of M2 and M3 muscarinic receptors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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